Cas no 2142377-60-2 (5-fluoro-2-(pyrrolidin-2-yl)methylpyridine)

• Product Name: 5-fluoro-2-(pyrrolidin-2-yl)methylpyridine
• CAS No: 2142377-60-2
• MF: C₁₀H₁₃FN₂
• MW: 180.222025632858
• CID: 6165534
• PubChem ID: 165652794
• Update Time: 2025-10-28

5-fluoro-2-(pyrrolidin-2-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(pyrrolidin-2-yl)methylpyridine
• 5-fluoro-2-[(pyrrolidin-2-yl)methyl]pyridine
• EN300-1835090
• 2142377-60-2
• 5-Fluoro-2-(pyrrolidin-2-ylmethyl)pyridine

• Inchi： 1S/C10H13FN2/c11-8-3-4-10(13-7-8)6-9-2-1-5-12-9/h3-4,7,9,12H,1-2,5-6H2
• InChI Key： LMRMAOFKKGBULS-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)CC1CCCN1

Computed Properties

• Exact Mass: 180.10627659g/mol
• Monoisotopic Mass: 180.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 24.9Ų

Additional information on 5-fluoro-2-(pyrrolidin-2-yl)methylpyridine

5-Fluoro-2-(Pyrrolidin-2-yl)methylpyridine (CAS No. 2142377-60-2): An Overview of Its Properties and Applications

5-Fluoro-2-(pyrrolidin-2-yl)methylpyridine (CAS No. 2142377-60-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5-fluoro-2-(pyrrolidin-2-yl)methylpyridine consists of a pyridine ring substituted with a fluorine atom at the 5-position and a pyrrolidine moiety attached to the 2-position via a methyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance pharmacological properties such as metabolic stability, bioavailability, and receptor binding affinity. The introduction of a fluorine atom at the 5-position of the pyridine ring in 5-fluoro-2-(pyrrolidin-2-yl)methylpyridine is particularly noteworthy, as it can significantly influence the compound's interactions with biological targets.

In terms of its physical properties, 5-fluoro-2-(pyrrolidin-2-yl)methylpyridine is typically a solid at room temperature and exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics facilitate its use in various experimental protocols, including high-throughput screening assays and in vitro biological assays.

The biological activity of 5-fluoro-2-(pyrrolidin-2-yl)methylpyridine has been extensively studied, with a focus on its potential as a modulator of specific receptors and enzymes. For instance, research has shown that this compound can act as an antagonist or agonist for certain G protein-coupled receptors (GPCRs), which are key targets in the development of drugs for treating neurological disorders, cardiovascular diseases, and other conditions.

In addition to its receptor modulation properties, 5-fluoro-2-(pyrrolidin-2-yl)methylpyridine has also been investigated for its potential as an inhibitor of specific enzymes. Enzyme inhibition is a crucial mechanism in drug design, particularly for targeting kinases and proteases involved in various disease pathways. Studies have demonstrated that this compound can effectively inhibit certain kinases, making it a valuable lead compound for further optimization and development.

The pharmacokinetic profile of 5-fluoro-2-(pyrrolidin-2-yl)methylpyridine is another important aspect that has been explored. Pharmacokinetic studies have revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can reach its intended target site in sufficient concentrations to exert its therapeutic effects while minimizing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-fluoro-2-(pyrrolidin-2-yl)methylpyridine in various therapeutic indications. Preliminary results from these trials have shown promising outcomes, with the compound demonstrating good tolerability and efficacy in preclinical models. However, further research is needed to fully understand its potential benefits and limitations.

In conclusion, 5-fluoro-2-(pyrrolidin-2-yl)methylpyridine (CAS No. 2142377-60-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research efforts aim to optimize its pharmacological profile and explore its full therapeutic potential.